N~2~-(4-chlorophenyl)-N~1~-[4-(cyanomethyl)phenyl]-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: 2-(4-chloro-N-(4-methylphenyl)sulfonylanilino)-N-[4-(cyanomethyl)phenyl]acetamide
• InChI: InChI=1S/C23H20ClN3O3S/c1-17-2-12-22(13-3-17)31(29,30)27(21-10-6-19(24)7-11-21)16-23(28)26-20-8-4-18(5-9-20)14-15-25/h2-13H,14,16H2,1H3,(H,26,28)
• InChI Key: IWRSHWWVGWRRKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=C(C=C2)CC#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H20ClN3O3S
• Molecular Weight: 453.9 g/mol

Description

The molecule “N~2~-(4-chlorophenyl)-N~1~-[4-(cyanomethyl)phenyl]-N~2~-[(4-methylphenyl)sulfonyl]glycinamide” is a complex organic compound. It contains several functional groups including a chlorophenyl group, a cyanomethylphenyl group, a methylphenylsulfonyl group, and a glycinamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The presence of these groups would likely result in a highly conjugated system, which could have interesting chemical and physical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amide group might undergo hydrolysis, the chlorophenyl group might undergo nucleophilic aromatic substitution, and the sulfonyl group might participate in elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups and aromatic rings might influence its solubility, melting point, boiling point, and other properties.

Mechanism of Action

Without specific context (such as the compound’s use in a drug or a chemical reaction), it’s difficult to predict the exact mechanism of action. The compound’s activity would likely depend on its interactions with other molecules in its environment.

Future Directions

The study of this compound could open up new avenues in various fields like medicinal chemistry, materials science, etc., depending on its properties. Further experimental studies are needed to explore these possibilities.